Cas no 2227849-77-4 (methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate
• CAS No: 2227849-77-4
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5951765
• PubChem ID: 165625806
• Update Time: 2025-06-13

methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate
• 2227849-77-4
• EN300-1765945

• Inchi： 1S/C8H10N2O3/c1-13-7(12)5-6(11)8-9-3-2-4-10-8/h2-4,6,11H,5H2,1H3/t6-/m0/s1
• InChI Key： IHDYYZPQLCVOGF-LURJTMIESA-N
• SMILES： O[C@H](C1N=CC=CN=1)CC(=O)OC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate

Recent Advances in the Study of Methyl (3S)-3-Hydroxy-3-(Pyrimidin-2-yl)Propanoate (CAS: 2227849-77-4)

Methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate (CAS: 2227849-77-4) is a chiral ester derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the context of kinase inhibitors and antiviral compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential clinical relevance.

The compound's structural features, including the pyrimidine ring and the chiral hydroxy group, make it a versatile building block for the synthesis of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the efficient synthesis of pyrimidine-based kinase inhibitors, which showed promising activity against cancer cell lines. The study emphasized the compound's role in facilitating stereoselective reactions, thereby improving the yield and purity of the final products.

In addition to its synthetic applications, methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate has been investigated for its direct biological effects. A recent preprint on bioRxiv reported that derivatives of this compound exhibited moderate inhibitory activity against SARS-CoV-2 main protease (M^pro), suggesting its potential as a scaffold for antiviral drug development. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and inhibitory potency, providing a foundation for further optimization.

Another area of interest is the compound's metabolic stability and pharmacokinetic properties. A 2024 study in Drug Metabolism and Disposition evaluated the in vivo behavior of methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate in rodent models, revealing favorable absorption and distribution profiles. The study also identified key metabolites, which could inform future structural modifications to enhance bioavailability and reduce toxicity.

Despite these advancements, challenges remain in scaling up the synthesis of methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate and its derivatives for industrial applications. A recent review in Organic Process Research & Development highlighted the need for more sustainable and cost-effective synthetic routes, such as biocatalytic methods, to address these limitations. The review also discussed the potential of flow chemistry and continuous manufacturing to improve efficiency and reproducibility.

In conclusion, methyl (3S)-3-hydroxy-3-(pyrimidin-2-yl)propanoate (CAS: 2227849-77-4) represents a promising candidate for both synthetic and therapeutic applications. Ongoing research is expected to further elucidate its mechanistic insights and expand its utility in drug discovery. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to translating these findings into clinically viable solutions.